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Introduction

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of Clethodim, a selective, post-emergence herbicide for
the control of annual and perennial grasses in a variety of broadleaf crops.[1][2][3][4]
Clethodim's utility in research settings stems from its high degree of selectivity, allowing for the
study of broadleaf crops in environments where grass weed pressure is a significant variable.
[5] This document outlines Clethodim's mechanism of action, provides detailed experimental
protocols, summarizes quantitative data on application rates and efficacy, and discusses
important considerations such as adjuvant use and tank-mixing.

Clethodim belongs to the cyclohexanedione chemical family and acts as a systemic herbicide.
It is absorbed through the foliage and translocated to the growing points of the grass weeds,
where it inhibits the enzyme acetyl-CoA carboxylase (ACCase). This enzyme is critical for fatty
acid synthesis, a process essential for the formation of cell membranes. Broadleaf plants
possess a form of ACCase that is not susceptible to Clethodim, which accounts for the
herbicide's selectivity. Inhibition of ACCase in grasses leads to a cessation of growth, followed
by chlorosis and necrosis of young tissues, with complete control typically observed within 7 to
21 days.

Data Presentation

The following tables summarize key quantitative data derived from various research studies on
Clethodim application.
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Table 1: Recommended Clethodim Application Rates for Various Broadleaf Crops
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Crop

Formulation

Application
Rate (per acre)

Application
Rate (per
hectare)

Notes

Soybeans

120 g/L EC

8 -16fl. oz.

120 - 250 mL

Apply when
grass weeds are
young and
actively growing
(2-4 leaf stage).

Cotton

240 g/L EC

8 -16fl. oz.

150 - 250 mL

Apply as a foliar
spray during
active weed
growth.

Canola

240 g/L EC

6 fl. oz. (max per

season)

Up to 500 mL

Late applications
or higher rates
can cause
significant yield

loss.

Sunflowers

240 g/L EC

8-10fl. oz.

150 - 250 mL

Apply during
early weed

growth stages.

Peanuts

120 g/L EC

8 -16fl. oz.

120 - 250 mL

Apply post-
emergence.

Sugar Beets

240 g/L EC

9-12fl. oz.

180 - 250 mL

Apply when
grasses are
actively growing
and not under

stress.

Potatoes

240 g/L EC

9-12fl. oz.

180 - 250 mL

Ensure active
grass growth for

optimal results.

Alfalfa

120 g/L EC

8 -16fl. oz.

120 - 250 mL

Apply post-
emergence.
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Apply when
clover is

Clover 240 g/LEC 6 - 81l. oz. 150 - 250 mL ]
established and

not under stress.

Table 2: Recommended Adjuvants for Use with Clethodim

Adjuvant Type Recommended Rate Notes

Essential for effective
. penetration and uptake.
Crop Oil Concentrate (COC) 1.0% v/v or 1 gt/acre ] )
Contains at least 80% oil and

15% emulsifier.

Can improve uptake and

Methylated Seed Oil (MSO) 0.5-1.0% viv _

efficacy.

May be added to improve
Ammonium Sulfate (AMS) 2.5-4.0 Ibs/acre control of certain grass

species.

Table 3: Summary of Clethodim Tank-Mix Interactions with Broadleaf Herbicides
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Broadleaf Interaction with Effect on Grass o
o . Mitigation Strategy
Herbicide Clethodim Control
Sequential application
) o (apply Clethodim 1
Acifluorfen Antagonistic Reduced
day before broadleaf
herbicide).
o Sequential
Lactofen Antagonistic Reduced o
application.
o Sequential
Bentazon Antagonistic Reduced o
application.
o Tank-mixing can be
2,4-DB Synergistic Increased .
beneficial.
_ No significant _
Bromoxynil ) ) None Can be tank-mixed.
interaction
) May be reduced, Increase Clethodim
Potentially ] ] ]
Glyphosate o especially under rate slightly if tank-
Antagonistic N o
stressful conditions mixing.

. L Sequential application
Dicamba Antagonistic Reduced )
is recommended.

2,4-D Amine Highly Antagonistic Significantly Reduced Avoid tank-mixing.

Experimental Protocols

The following protocols are designed for research purposes to evaluate the efficacy and
phytotoxicity of Clethodim on broadleaf crops.

Protocol 1: Clethodim Efficacy and Dose-Response
Study

Objective: To determine the effective dose of Clethodim for controlling specific grass weed
species in a given broadleaf crop and to establish a dose-response curve.
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Materials:

e Clethodim formulation (e.g., 240 g/L EC)

e Adjuvant (e.g., Crop Oil Concentrate)

» Research plots with established broadleaf crop and target grass weed populations
o Calibrated research sprayer

e Personal Protective Equipment (PPE)

e Weed biomass collection bags

e Drying oven

e Scale

Methodology:

o Experimental Design: Randomized Complete Block Design (RCBD) with a minimum of four
replications.

e Plot Size: Minimum of 3m x 6m to allow for representative sampling and minimize edge
effects.

e Treatments:
o Untreated Control (no herbicide application)
o Adjuvant only Control

o A minimum of five graded doses of Clethodim (e.g., 0.25x, 0.5x, 1x, 2X, 4x the
recommended label rate). The 1x rate should be based on the target weed and crop.

e Application:

o Apply treatments post-emergence when the target grass weeds are at the 2-6 leaf stage
and actively growing.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/product/b606718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Ensure the sprayer is properly calibrated to deliver the intended volume (e.g., 10-20
gallons per acre).

o Mix Clethodim and the recommended rate of adjuvant in water according to the
calculated rates for each treatment.

o Data Collection:

[¢]

Visual Weed Control Ratings: Assess weed control at 7, 14, and 28 days after treatment
(DAT) using a 0-100% scale (0 = no control, 100 = complete death of weeds).

o Crop Phytotoxicity: Visually assess crop injury at 7, 14, and 28 DAT on a 0-100% scale (0
= no injury, 100 = crop death).

o Weed Biomass: At 28 DAT, collect all above-ground weed biomass from a designated
guadrat (e.g., 0.5m?2) within each plot. Dry the biomass at 70°C to a constant weight and
record the dry weight.

o Crop Yield: At crop maturity, harvest the designated yield area from the center of each plot
and determine the yield.

 Statistical Analysis: Analyze data using Analysis of Variance (ANOVA). Fit the dose-response
data to a non-linear regression model (e.g., log-logistic) to determine the GRso (the dose
required to reduce weed growth by 50%).

Protocol 2: Clethodim and Broadleaf Herbicide Tank-Mix
Compatibility Study

Objective: To evaluate the potential for antagonism or synergy when tank-mixing Clethodim
with a broadleaf herbicide for weed control in a broadleaf crop.

Materials:
e Clethodim formulation
¢ Broadleaf herbicide formulation

¢ Adjuvant (as recommended for both herbicides)
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» Research plots with the target crop and a mix of grass and broadleaf weeds

o Calibrated research sprayer

« PPE

Methodology:

» Experimental Design: RCBD with a factorial arrangement of treatments and a minimum of
four replications.

¢ Plot Size: As described in Protocol 1.

e Treatments:

o Untreated Control

o Clethodim applied alone (at the recommended rate)

o Broadleaf herbicide applied alone (at the recommended rate)

o Clethodim + Broadleaf herbicide tank-mixed

o Sequential application: Clethodim followed by the broadleaf herbicide 1 day later

o Sequential application: Broadleaf herbicide followed by Clethodim 1 day later

o Application: Apply treatments at the appropriate weed and crop growth stage as
recommended by the herbicide labels.

o Data Collection:

o Visual Weed Control Ratings: Assess control of both grass and broadleaf weeds
separately at 7, 14, and 28 DAT.

o Crop Phytotoxicity: Assess crop injury at 7, 14, and 28 DAT.

o Weed Biomass: At 28 DAT, collect and separate grass and broadleaf weed biomass from a
designated quadrat, then dry and weigh.
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o Crop Yield: Harvest and determine the yield at crop maturity.

 Statistical Analysis: Analyze data using ANOVA to determine significant interactions between
the herbicides. Compare the efficacy of the tank-mix and sequential applications to the
herbicides applied alone to identify antagonism or synergy.

Mandatory Visualizations
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Caption: Clethodim's mechanism of action pathway.
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Caption: General workflow for a herbicide efficacy research trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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